Cas no 1380510-35-9 (S-[2-(Phenylmethoxycarbonylamino)propyl] ethanethioate)

• Product Name: S-[2-(Phenylmethoxycarbonylamino)propyl] ethanethioate
• CAS No: 1380510-35-9
• MF: C₁₃H₁₇NO₃S
• MW: 267.343982458115
• CID: 6506808
• PubChem ID: 140800153
• Update Time: 2025-07-23

S-[2-(Phenylmethoxycarbonylamino)propyl] ethanethioate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(acetylsulfanyl)propan-2-yl]carbamate
• 1380510-35-9
• S-[2-(Phenylmethoxycarbonylamino)propyl] ethanethioate
• EN300-6759559

• Inchi： 1S/C13H17NO3S/c1-10(9-18-11(2)15)14-13(16)17-8-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3,(H,14,16)
• InChI Key： JCYGVVQXPNYDOL-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.09291458g/mol
• Monoisotopic Mass: 267.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.7Ų

Additional information on S-[2-(Phenylmethoxycarbonylamino)propyl] ethanethioate

Introduction to S-[2-(Phenylmethoxycarbonylaminopropyl) ethanethioate] and Its Significance in Modern Chemical Research

S-[2-(Phenylmethoxycarbonylaminopropyl) ethanethioate], with the CAS number 1380510-35-9, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and biochemical probes. The phenylmethoxycarbonylamino moiety and the ethanethioate group contribute to its versatility, making it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in drug discovery.

The chemical structure of S-[2-(Phenylmethoxycarbonylaminopropyl) ethanethioate] consists of a propyl chain linked to a thioate ester, with an amine group protected by a phenylmethoxycarbonyl (Pmc) group. This configuration allows for multiple functionalization possibilities, which is highly advantageous in medicinal chemistry. The presence of the Pmc group not only enhances the stability of the amine during synthetic processes but also provides a site for selective deprotection, enabling the introduction of various substituents for tailored biological activity.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways by interacting with specific enzymes or receptors. S-[2-(Phenylmethoxycarbonylaminopropyl) ethanethioate] has been explored as a potential tool in this context. Its ability to serve as a precursor for more complex molecules makes it particularly useful in the synthesis of peptidomimetics and other bioactive compounds. These derivatives have shown promise in targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

The compound's relevance is further underscored by its application in proteasome inhibition studies. Proteasomes are essential cellular complexes responsible for degrading proteins, and their dysregulation is associated with several diseases. Researchers have utilized derivatives of S-[2-(Phenylmethoxycarbonylaminopropyl) ethanethioate] to develop inhibitors that can selectively target specific proteasome subunits. Such inhibitors have demonstrated preclinical efficacy in models of cancer and are being evaluated for their potential as therapeutic agents.

The synthesis of S-[2-(Phenylmethoxycarbonylaminopropyl) ethanethioate] involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, has been instrumental in optimizing its production. These methods not only improve efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable.

In addition to its synthetic utility, S-[2-(Phenylmethoxycarbonylaminopropyl) ethanethioate] has been employed in biochemical assays to investigate enzyme mechanisms and substrate recognition. Its structural features allow it to mimic natural substrates or act as competitive inhibitors, providing insights into enzymatic processes at a molecular level. This information is crucial for designing drugs that can interact with enzymes with high specificity and potency.

The compound's potential extends beyond its use as an intermediate in drug development. It has also been explored as a ligand in coordination chemistry, where its ability to form stable complexes with metal ions is leveraged for applications in catalysis and material science. The thioate ester group can coordinate with various metals, leading to the formation of polymers or nanoparticles with tailored properties. These materials have shown promise in applications such as drug delivery systems and sensors.

The latest research on S-[2-(Phenylmethoxycarbonylaminopropyl) ethanethioate] highlights its role in developing next-generation therapeutics. For instance, studies have demonstrated its utility in creating protease inhibitors that target diseases like HIV/AIDS and hepatitis C. By modifying its structure to enhance binding affinity and reduce toxicity, researchers are paving the way for new treatment strategies that address unmet medical needs.

The compound's versatility also makes it suitable for use in combinatorial chemistry libraries. These libraries consist of large collections of diverse compounds that can be screened for biological activity against specific targets. S-[2-(Phenylmethoxycarbonylaminopropyl) ethanethioate] serves as a building block for generating novel molecules with enhanced pharmacological properties. Such libraries are invaluable tools in high-throughput screening programs aimed at identifying lead compounds for further development.

In conclusion, S-[2-(Phenylmethoxycarbonylaminopropyl) ethanethioate (CAS no: 1380510-35-9) is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug development to material science. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, contributing to advancements in medicine and technology.